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A Comparative Analysis of Commercially Available Lysol® Formulations

This guide provides a detailed comparison of various Lysol® disinfectant formulations available

on the market. The information is intended for researchers, scientists, and drug development

professionals to facilitate an objective evaluation of the performance and characteristics of

these products. The guide summarizes quantitative data, details experimental methodologies,

and presents visual workflows and logical relationships.

Data Presentation
The following tables summarize the key characteristics of different Lysol® formulations based

on their active ingredients.

Table 1: Overview of Common Lysol® Formulations
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Product Name Active Ingredient(s)
Primary
Mechanism of
Action

Key Features

Lysol® Disinfectant

Spray

Quaternary

Ammonium

Compounds (e.g.,

Alkyl (50% C14, 40%

C12, 10% C16)

Dimethyl Benzyl

Ammonium

Saccharinate),

Ethanol

Disruption of microbial

cell membranes,

protein denaturation.

Broad-spectrum

antimicrobial activity;

aerosol spray for wide

coverage.

Lysol® Disinfecting

Wipes

Quaternary

Ammonium

Compounds (e.g.,

Benzalkonium

Chloride)

Disruption of microbial

cell membranes.

Pre-moistened wipes

for convenient surface

disinfection.

Lysol® Power & Free

Multi-Purpose Cleaner
Hydrogen Peroxide

Oxidation of cellular

components.

Bleach-free

formulation; breaks

down into water and

oxygen.

Lysol® All-Purpose

Cleaner

Quaternary

Ammonium

Compounds

Disruption of microbial

cell membranes.

Liquid formulation for

cleaning and

disinfecting large

surfaces.

Lysol® Laundry

Sanitizer

Quaternary

Ammonium

Compounds (e.g.,

Didecyldimethylammo

nium chloride,

Dimethyl benzyl

ammonium chloride)

Disruption of microbial

cell membranes.

Additive for laundry to

kill bacteria on fabrics.

Table 2: Antimicrobial Efficacy and Contact Times
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Formulation Type
Target
Microorganism

Contact Time for
Disinfection

Efficacy

Quaternary

Ammonium-Based

(e.g., Lysol®

Disinfectant Spray)

Staphylococcus

aureus, Salmonella

enterica,

Pseudomonas

aeruginosa

3 minutes[1][2]
Kills 99.9% of viruses

and bacteria.[3]

SARS-CoV-2 (COVID-

19 Virus)
2 minutes[2][4][5]

EPA-approved to kill

SARS-CoV-2 on hard,

non-porous surfaces.

[2][4][5]

Influenza A Virus Varies by product
Kills common cold and

flu viruses.[6]

Hydrogen Peroxide-

Based (e.g., Lysol®

Power & Free)

General Bacteria &

Viruses
Varies by product

Effective against a

range of pathogens.

Studies suggest

hydrogen peroxide

can be more effective

against certain

biofilms than

quaternary ammonium

compounds.[7]

Quaternary

Ammonium-Based

Wipes (e.g., Lysol®

Disinfecting Wipes)

Bacteria and Viruses 4 minutes
Kills 99.9% of viruses

and bacteria.

Quaternary

Ammonium-Based

(e.g., Lysol® Laundry

Sanitizer)

Staphylococcus

aureus, Klebsiella

pneumoniae

15 minutes (pre-soak)

[8]

Kills 99.9% of bacteria

detergents may leave

behind.[9]

SARS-CoV-2, Human

Coronavirus 229E,

Influenza A & B

5-15 minutes[7] Effective against

various enveloped

viruses in suspension

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://resinnovalabs.com/tests/astm-e1153-standard-test-method-for-efficacy-of-sanitizers-recommended-for-inanimate-hard-nonporous-non-food-contact-surfaces/
https://www.prnewswire.com/news-releases/epa-approves-lysol-disinfectant-spray-for-use-against-covid-19-301088721.html
https://microbe-investigations.com/aoac-use-dilution-test-955-14-955-15-964-02/
https://www.prnewswire.com/news-releases/epa-approves-lysol-disinfectant-spray-for-use-against-covid-19-301088721.html
https://www.reckitt.com/media-landing/press-releases/2020/epa-approves-first-surface-disinfectant-products-tested-on-the-sars-cov-2-virus/
https://www.lawbc.com/epa-announces-approval-of-first-surface-disinfectant-products-tested-on-sars-cov-2/
https://www.prnewswire.com/news-releases/epa-approves-lysol-disinfectant-spray-for-use-against-covid-19-301088721.html
https://www.reckitt.com/media-landing/press-releases/2020/epa-approves-first-surface-disinfectant-products-tested-on-the-sars-cov-2-virus/
https://www.lawbc.com/epa-announces-approval-of-first-surface-disinfectant-products-tested-on-sars-cov-2/
https://uat.www.lysol.com/cold-and-flu-prevention
https://experts.arizona.edu/en/publications/virucidal-efficacy-of-laundry-sanitizers-against-sars-cov-2-and-o/
https://www.lysol.com/faq/
https://www.lysol.com/products/laundry-sanitizers/
https://experts.arizona.edu/en/publications/virucidal-efficacy-of-laundry-sanitizers-against-sars-cov-2-and-o/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and on hard surfaces.

[7]

Table 3: Surface Compatibility

Formulation Type Compatible Surfaces Incompatible Surfaces

Quaternary Ammonium-Based

(e.g., Lysol® Disinfectant

Spray, All-Purpose Cleaner)

Hard, non-porous surfaces

such as stainless steel, glazed

ceramic tile, and laminate.[8]

Brass, copper, aluminum,

painted wood surfaces, acrylic

plastics.[8][10][11]

Hydrogen Peroxide-Based

(e.g., Lysol® Power & Free)

Generally safe for most hard,

non-porous surfaces. Breaks

down into water and oxygen,

leaving no harsh chemical

residue.[12]

Check product label for

specific material warnings.

Quaternary Ammonium-Based

Wipes (e.g., Lysol®

Disinfecting Wipes)

Sealed granite, finished wood,

stainless steel.

Unfinished, oiled, or waxed

wood surfaces.

Quaternary Ammonium-Based

(e.g., Lysol® Laundry

Sanitizer)

Most washable fabrics

including whites, colors, baby

clothes, and delicates.[9][13]

Check garment care label.

Experimental Protocols
Detailed methodologies for key experiments cited in this guide are outlined below. These

protocols are based on standardized methods from recognized organizations such as AOAC

International and ASTM International.

AOAC Official Method 961.02: Germicidal Spray
Products Test
This method is utilized to evaluate the efficacy of aerosol and trigger spray disinfectants on

hard, non-porous surfaces.[1][14][15]
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Test Organisms:Staphylococcus aureus (ATCC 6538), Salmonella enterica (ATCC 10708),

and Pseudomonas aeruginosa (ATCC 15442).

Carrier Preparation: Sterile glass slides (18 x 36 mm) are inoculated with a 0.01 mL culture

of the test organism and dried to form a film.

Disinfectant Application: The disinfectant spray is applied to the inoculated carriers from a

specified distance for a set duration to ensure thorough wetting.

Contact Time: The treated carriers are held for the contact time specified on the product label

(e.g., 3 minutes).

Neutralization and Incubation: After the contact time, each carrier is transferred to a tube

containing a suitable neutralizer to stop the disinfectant's action. The tubes are then

incubated at an appropriate temperature for 48 hours.

Evaluation: The absence or presence of microbial growth in the tubes is recorded. For a

"pass" result, the disinfectant must show no growth in 59 out of 60 carriers for each test

organism.[1]

ASTM E1153: Standard Test Method for Efficacy of
Sanitizers Recommended for Inanimate, Non-Food
Contact Surfaces
This quantitative method assesses the antimicrobial efficacy of sanitizers on hard, non-porous

surfaces.[1][14][15][16][17]

Test Organisms: Typically Staphylococcus aureus (ATCC 6538) and Klebsiella pneumoniae

(ATCC 4352) or Enterobacter aerogenes (ATCC 13048).[16]

Carrier Inoculation: A standardized suspension of the test organism is inoculated onto sterile

carriers (e.g., glass or stainless steel slides) and allowed to dry.

Sanitizer Application: The sanitizer is applied to the inoculated carriers according to the

product's use directions.
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Contact Time: The sanitizer is allowed to remain in contact with the carrier for the time

specified by the manufacturer (e.g., 5 or 10 minutes).[17]

Neutralization and Enumeration: The carriers are transferred to a neutralizing broth, and the

surviving microorganisms are enumerated using standard plating techniques.

Evaluation: The percentage reduction of the microbial population on the treated carriers is

calculated compared to control carriers that were not treated with the sanitizer.

AOAC Use-Dilution Test (Methods 955.14, 955.15, 964.02)
This test is used to evaluate the efficacy of liquid disinfectants that are diluted for use.[3][18]

[19][20]

Test Organisms:Salmonella enterica (AOAC 955.14), Staphylococcus aureus (AOAC

955.15), and Pseudomonas aeruginosa (AOAC 964.02).[19][20]

Carrier Preparation: Stainless steel cylinders ("penicylinders") are inoculated with the test

organism and dried.[3][18]

Disinfectant Exposure: The inoculated carriers are immersed in the use-dilution of the

disinfectant for the specified contact time.

Neutralization and Incubation: After exposure, the carriers are transferred to a neutralizing

growth medium and incubated.

Evaluation: The number of tubes showing microbial growth is recorded. The number of

negative tubes (no growth) out of the total tested determines if the product passes.

Visualizations
The following diagrams illustrate key experimental workflows and logical relationships relevant

to the comparison of Lysol formulations.
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Caption: Workflow for testing disinfectant efficacy.
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Caption: Decision tree for selecting a Lysol® formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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